
Application Notes and Protocols: ICG-Amine
Functionalization of Nanoparticles for Drug

Delivery

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: ICG-amine

Cat. No.: B11929747

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Introduction
Indocyanine green (ICG) is a near-infrared (NIR) fluorescent dye approved by the Food and

Drug Administration (FDA) for various diagnostic applications. Its ability to absorb and emit light

in the NIR region (700-900 nm) allows for deep tissue penetration with minimal

autofluorescence, making it an ideal candidate for in vivo imaging. However, the clinical

application of free ICG is limited by its poor stability in aqueous solutions, rapid clearance from

the body, and non-specific binding to plasma proteins.

To overcome these limitations, ICG can be encapsulated within or conjugated to nanoparticles.

Functionalizing nanoparticles with ICG-amine derivatives offers a versatile platform for targeted

drug delivery and image-guided therapy. The amine group on the ICG molecule provides a

reactive handle for covalent attachment to nanoparticles, ensuring greater stability and
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preventing premature dye leakage. This approach combines the diagnostic capabilities of ICG

with the therapeutic potential of nanoparticle-based drug delivery systems.

Advantages of ICG-Amine Functionalized Nanoparticles
Enhanced Stability: Covalent conjugation of ICG to nanoparticles prevents its aggregation

and degradation in aqueous environments.

Improved Pharmacokinetics: Nanoparticle formulation prolongs the circulation time of ICG,

allowing for accumulation in target tissues through the enhanced permeability and retention

(EPR) effect.

Targeted Delivery: The nanoparticle surface can be further modified with targeting ligands

(e.g., antibodies, peptides) to achieve specific delivery to diseased cells, minimizing off-

target effects.

Theranostic Applications: The combined platform enables simultaneous imaging (diagnosis)

and therapy, allowing for real-time monitoring of drug delivery and therapeutic response.

Photothermal Therapy (PTT): Upon NIR laser irradiation, ICG can generate heat, leading to

the thermal ablation of cancer cells.

Applications
Image-Guided Surgery: Real-time fluorescence imaging to delineate tumor margins for

precise surgical resection.

Targeted Cancer Therapy: Delivery of chemotherapeutic agents to tumor sites, monitored by

ICG fluorescence.

Photothermal Therapy: As a standalone or combination therapy for localized cancer

treatment.

Drug Release Monitoring: Changes in ICG's fluorescence properties upon drug release can

be used to track therapeutic agent deployment.

Quantitative Data Summary
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The physicochemical properties of ICG-amine functionalized nanoparticles are critical for their

in vivo performance. The following table summarizes typical quantitative data for these

nanoparticles.

Parameter Typical Range Significance

Size (Hydrodynamic Diameter) 100 - 200 nm

Influences circulation half-life,

biodistribution, and cellular

uptake. Sizes within this range

are optimal for exploiting the

EPR effect in tumors.

Polydispersity Index (PDI) < 0.2

Indicates a narrow particle size

distribution, which is crucial for

reproducible in vivo behavior.

Zeta Potential -30 mV to +30 mV

Affects colloidal stability and

interactions with cell

membranes. A slightly negative

or positive charge can prevent

aggregation.

ICG Loading Efficiency > 80%

High loading efficiency ensures

a strong fluorescence signal

for imaging and an effective

therapeutic dose.

Drug Encapsulation Efficiency > 70%

High encapsulation efficiency

is essential for delivering a

therapeutic payload effectively.

Experimental Protocols
Protocol 1: Amine Functionalization of PLGA
Nanoparticles
This protocol describes the surface modification of poly(lactic-co-glycolic acid) (PLGA)

nanoparticles to introduce primary amine groups.
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Materials:

PLGA (50:50)

Poly(ethylene glycol)-block-poly(lactic-co-glycolic acid) with a terminal amine group (PEG-

PLGA-NH2)

Dichloromethane (DCM)

Poly(vinyl alcohol) (PVA) solution (4% w/v)

Deionized (DI) water

Magnetic stirrer

Probe sonicator

Centrifuge

Procedure:

Polymer Solution Preparation: Dissolve 50 mg of PLGA and 5 mg of PEG-PLGA-NH2 in 2

mL of DCM.

Emulsification: Add the polymer solution dropwise to 10 mL of 4% PVA solution while stirring

vigorously on a magnetic stirrer.

Sonication: Sonicate the resulting emulsion using a probe sonicator for 3 minutes on ice (30

seconds on, 30 seconds off) to form a nanoemulsion.

Solvent Evaporation: Stir the nanoemulsion at room temperature for 4 hours to allow for the

complete evaporation of DCM.

Nanoparticle Collection: Centrifuge the nanoparticle suspension at 15,000 rpm for 20

minutes at 4°C.

Washing: Discard the supernatant and wash the nanoparticle pellet three times with DI water

to remove residual PVA.
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Resuspension: Resuspend the amine-functionalized PLGA nanoparticles in an appropriate

buffer (e.g., PBS pH 7.4) for storage at 4°C.

Protocol 2: ICG-Amine Conjugation to Nanoparticles via
EDC/NHS Chemistry
This protocol details the covalent conjugation of an amine-reactive ICG derivative (ICG-NHS

ester) to the amine-functionalized nanoparticles.

Materials:

Amine-functionalized nanoparticles (from Protocol 1)

ICG-NHS ester

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-Hydroxysuccinimide (NHS)

Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.4

Quenching Solution: 1 M Tris-HCl, pH 8.0

Dimethyl sulfoxide (DMSO)

Centrifugal filter units (100 kDa MWCO)

Procedure:

Nanoparticle Preparation: Disperse 10 mg of amine-functionalized nanoparticles in 1 mL of

Activation Buffer.

Activation of ICG: In a separate tube, dissolve 1 mg of ICG-NHS ester in 100 µL of DMSO.

Carbodiimide Coupling Reagent Preparation: Immediately before use, prepare a solution of

10 mg/mL EDC and 10 mg/mL NHS in Activation Buffer.
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Activation of Nanoparticles: Add 100 µL of the EDC/NHS solution to the nanoparticle

suspension. Incubate for 15 minutes at room temperature with gentle shaking.

Conjugation Reaction: Add the ICG-NHS ester solution to the activated nanoparticle

suspension. Incubate for 2 hours at room temperature in the dark with gentle shaking.

Quenching: Add 100 µL of Quenching Solution to the reaction mixture to stop the reaction.

Incubate for 15 minutes.

Purification: Purify the ICG-functionalized nanoparticles by washing three times with PBS

using centrifugal filter units to remove unreacted ICG and coupling reagents.

Final Product: Resuspend the final ICG-amine functionalized nanoparticles in PBS for

characterization and use.

Visualizations
Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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